Cas no 39731-51-6 (1,3,6,8-tetrahydroxy-9H-xanthen-9-one)
39731-51-6 structure
Product Name:1,3,6,8-tetrahydroxy-9H-xanthen-9-one
CAS No:39731-51-6
MF:C13H8O6
MW:260.199024200439
CID:2045033
PubChem ID:5377571
Update Time:2025-04-21
1,3,6,8-tetrahydroxy-9H-xanthen-9-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6,8-tetrahydroxy-9H-xanthen-9-one
- 1,3,6,8-Tetrahydroxy-xanthen-9-on
- 1,3,6,8-tetrahydroxy-xanthen-9-one
- 1,3,6,8-tetrahydroxy-xanthone
- 1,3,6,8-Tetrahydroxyxanthon
- 1,3,6,8-Tetrahydroxyxanthone
- CHEMBL505898
- 39731-51-6
- 1,3,6,8-tetrahydroxy xanthone
- BDBM50611855
- SCHEMBL9838561
-
- Inchi： 1S/C13H8O6/c14-5-1-7(16)11-9(3-5)19-10-4-6(15)2-8(17)12(10)13(11)18/h1-4,14-17H
- InChI Key： CMBUJUMLPKDEOH-UHFFFAOYSA-N
- SMILES： OC1C=C2OC3C(C(C2=C(O)C=1)=O)=C(O)C=C(O)C=3
Computed Properties
- Exact Mass: 260.03208797Da
- Monoisotopic Mass: 260.03208797Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 107Ų
1,3,6,8-tetrahydroxy-9H-xanthen-9-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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